![molecular formula C13H26ClNO2 B2362914 Tert-butyl 2-amino-2-cycloheptylacetate;hydrochloride CAS No. 2137462-66-7](/img/structure/B2362914.png)
Tert-butyl 2-amino-2-cycloheptylacetate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 2-amino-2-cyclohexylacetate hydrochloride is a chemical compound with the linear formula C12H24O2N1Cl1 . It is a solid substance . It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The primary method for the production of similar compounds, such as tert-butyl acetate, is based on the esterification process using tertiary butanol and acetic anhydride as feedstocks . An alternative method involves a direct synthesis from isobutene and acetic acid through an additive reaction . Another synthesis method involves the copper-catalyzed oxidative coupling of benzyl cyanides with tert-butyl hydroperoxide .Chemical Reactions Analysis
In general, tert-butyl compounds participate in various chemical reactions. For instance, tert-butyl alcohol readily abstracts acidic protons from substrates, but its steric bulk inhibits the group from participating in nucleophilic substitution . It reacts with hydrogen chloride to form tert-butyl chloride .Physical And Chemical Properties Analysis
Tert-butyl 2-amino-2-cyclohexylacetate hydrochloride is a solid substance . More specific physical and chemical properties were not found in the available resources.Mechanism of Action
Safety and Hazards
While specific safety and hazard information for Tert-butyl 2-amino-2-cycloheptylacetate;hydrochloride is not available, related compounds like tert-butanol are known to be highly flammable and can cause serious eye irritation. They may also be harmful if inhaled and can cause respiratory irritation .
Future Directions
The use of tert-butyl protected amino acids in the synthesis of room-temperature ionic liquids (Boc-AAILs) has been suggested to expand the applicability of amino acid ionic liquids (AAILs) for organic synthesis . This could potentially open up new avenues for the use of Tert-butyl 2-amino-2-cycloheptylacetate;hydrochloride in future research and applications.
Properties
IUPAC Name |
tert-butyl 2-amino-2-cycloheptylacetate;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO2.ClH/c1-13(2,3)16-12(15)11(14)10-8-6-4-5-7-9-10;/h10-11H,4-9,14H2,1-3H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PELDFOGWSIMGTO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(C1CCCCCC1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.80 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.